Cas no 148-03-8 (b-Tocopherol (Racemic Mixture))

β- Tocopherol (beta tocopherol) increases the antioxidant effect of cells, maintains and promotes reproductive function. It has a certain anti-aging effect, but also improves lipid metabolism, prevents arteriosclerosis, and reduces blood lipids

b-Tocopherol (Racemic Mixture) structure

148-03-8 structure

Product Name:b-Tocopherol (Racemic Mixture)

CAS No:148-03-8

Molecular Formula:C₂₈H₄₈O₂

Molecular Weight:416.6795

MDL:MFCD00036171

CID:170311

PubChem ID:6857447

b-Tocopherol (Racemic Mixture) Properties

Names and Identifiers

- 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-, (2R)-rel-
- β-Tocopherol
- 5,8-DIMETHYLTOCOL
- (R)-(+)-2,2-Bis(di-2-furanylphosphino)-6,6-dimethoxy-1,1-biphenyl
- 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-, (2R)-r...
- RAC-BETA-TOCOPHEROL
- rac-β-Tocopherol solution
- TOCOPHEROL, D-BETA-(P)
- β-Tocopherol (Racemic Mixture)
- beta-tocopherol
- Cumotocopherol
- Neotocopherol
- p-Xylotocopherol
- Tocopherol,rac-b
- 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-, [2R*(4R*,8R*)]-
- 6-Chromanol, 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)- (8CI)
- 2,5,8-Trimethyl-2-(4,8,12-trimethyltridecyl)-6-chromanol
- DL-b-Tocopherol
- b-Tocopherol
- DL-beta-Tocopherol
- rac-β-Tocopherol
- Tocopherol,rac-b-
- rac-β-Tocopherol solution
- I(2)-Tocopherol
- WGVKWNUPNGFDFJ-UHFFFAOYSA-N
- d-beta-Tocopherol
- WGVKWNUPNGFDFJ-DQCZWYHMSA-N
- 9U6A490501
- beta-D-Tocopherol
- (rel)-β-Tocopherol
- BETA TOCOPHEROL [WHO-DD]
- 148-03-8
- RRR-.ALPHA.-TOCOPHEROL IMPURITY B [EP IMPURITY]
- CS-0128997
- -Tocopherol-d3
- (R,R,R)-beta-Tocopherol
- 5,8-Dimethyltocol
- b-Tocopherol (Racemic Mixture)
- 8K9365K9PX
- 48223-98-9
- rel-(R)-2,5,8-Trimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-ol
- (2R)-3,4-dihydro-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran-6-ol
- .BETA.-TOCOPHEROL, DL-
- VITAMIN E (BETA TOCOTRIENOL)
- AKOS022171754
- AS-74577
- [2R[2R*(4R*,8R*)]]-3,4-dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
- HY-133680
- (+/-)-beta-Tocopherol
- (2R)-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
- BETA-TOCOPHEROL
- (2R)-3,4-DIHYDRO-2,5,8-TRIMETHYL-2-((4R,8R)-4,8,12-TRIMETHYLTRIDECYL)-2H-1-BENZOPYRAN-6-OL
- (2R)-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-chromen-6-ol
- beta Tocopherol
- BIDD:PXR0140
- Q155667
- EINECS 205-708-5
- (+)-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-6-chromanol
- DL-BETA TOCOPHEROL
- (2R)-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-1-benzopyran-6-ol
- REL-(2R*)-2,5,8-TRIMETHYL-2-((4R*,8R*)-4,8,12-TRIMETHYLTRIDECYL)-3,4-DIHYDRO-2H-1-BENZOPYRAN-6-OL
- rac- beta -Tocopherol solution
- .beta.-Tocopherol
- 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-, (2R)-
- UNII-8K9365K9PX
- UNII-9U6A490501
- DTXSID10873424
- FA7BA838-41F9-4B85-947D-F3A920942587
- RRR-.BETA.-TOCOPHEROL
- (2R)-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol
- J1.282.204I
- SCHEMBL39202
- ?[2R[2R*(4R*,8R*)]]-3,4-dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
- 6-Chromanol, 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-
- .BETA.-TOCOPHEROL [MI]
- CHEBI:47771
- DTXSID30884931
- J236.825K
- beta -Tocopherol
- E76237
- Tocopherol, beta-
- DL-.BETA.-TOCOPHEROL
- (R)-2,5,8-Trimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-ol
- NS00076596
- 2H-1-BENZOPYRAN-6-OL, 3,4-DIHYDRO-2,5,8-TRIMETHYL-2-(4,8,12-TRIMETHYLTRIDECYL)-, (2R*(4R*,8R*))- 6-CHROMANOL, 2,5,8-TRIMETHYL-2-(4,8,12-TRIMETHYLTRIDECYL)-
- 16698-35-4
- 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,8-trimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-, (2R)-rel-
- D-.BETA.-TOCOPHEROL
- 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,8-trimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-, (2R)-
- J-010328
- 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-, (2R)-rel-
- (2R(2R*(4R*,8R*)))-3,4-Dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
- 3,4-Dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
- 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-
- J1.604.281A
- EINECS 240-747-1
- RAC-(2R*)-3,4-DIHYDRO-2,5,8-TRIMETHYL-2-((4R*,8R*)-4,8,12-TRIMETHYLTRIDECYL)-2H-1-BENZOPYRAN-6-OL
- beta-Tocopherol
- Beta-tocopherol
- 5,8-dimethyltocol
- b-Tocopherol (1.0 mg/mL in hexane)(Racemic Mixture)
- 3,4-Dihydro-2,5,8-trimethyl-2-(4,8,12- trimethyltridecyl)-2H-1-benzopyran-6-ol
- DA-59367
- Neotocophero
- DA-71440
- dl-b-Tocopherol
- dl-beta-Tocopherol
- +Expand
- MDL： MFCD00036171
- InChIKey： WGVKWNUPNGFDFJ-DQCZWYHMSA-N
- Inchi： 1S/C28H48O2/c1-20(2)11-8-12-21(3)13-9-14-22(4)15-10-17-28(7)18-16-25-24(6)26(29)19-23(5)27(25)30-28/h19-22,29H,8-18H2,1-7H3/t21-,22-,28-/m1/s1
- SMILES： O1C2C(C([H])([H])[H])=C([H])C(=C(C([H])([H])[H])C=2C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

Exact Mass: 416.36500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 12
Monoisotopic Mass: 416.365
Heavy Atom Count: 30
Complexity: 475
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 10.3
Topological Polar Surface Area: 29.5

Experimental Properties

LogP: 8.53180
PSA: 29.46000
Refractive Index: 1.4480 (estimate)
Boiling Point: 474.94°C (rough estimate)
Melting Point: <25 ºC
Vapor Pressure: 0.0±1.4 mmHg at 25°C
Flash Point: Fahrenheit: -9.4 ° f
Celsius: -23 ° c
Solubility: Insuluble (7.5E-6 g/L) (25 ºC),
Color/Form: 50 mg/mL in hexane
Color/Form: Oil
Density: 0.933±0.06 g/cm3 (20 ºC 760 Torr),

b-Tocopherol (Racemic Mixture) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01DDX6-5mg	β-Tocopherol	148-03-8	≥99.0%	5mg	$264.00
A2B Chem LLC	AX03386-5mg	β-Tocopherol	148-03-8	≥99.0%	5mg	$128.00
Aaron	AR01DE5I-100mg	β-Tocopherol	148-03-8	96%	100mg	$1172.00
Ambeed	A620918-100mg	rel-(R)-2,5,8-Trimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-ol	148-03-8	98%	100mg	$1063.0	2024-07-17
Chengdu Biopurify Phytochemicals Ltd	SBP03357-100mg	β-Tocopherol	148-03-8	98%	100mg	$420	2023-09-19
Cooke Chemical	M6128035-100mg	β-Tocopherol	148-03-8	96%	100mg	RMB 9600.00	2023-09-07
TargetMol Chemicals	TN1441-1 mg	Beta-Tocopherol	148-03-8	99.81%	1mg	￥ 599
TRC	T526170-1mg	b-Tocopherol (Racemic Mixture)	148-03-8		1mg	$ 181.00	2023-09-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	R275336-1ml	b-Tocopherol (Racemic Mixture)	148-03-8	≥98%，50 mg/mL in hexane	1ml	¥3089.90	2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S35640-5mg	β-tocopherol	148-03-8		5mg	¥1998.0	2021-09-07

b-Tocopherol (Racemic Mixture) Suppliers

SI CHUAN WEI KE QI Biotechnology Co., Ltd.

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2. A facile method for simultaneous analysis of phytosterols, erythrodiol, uvaol, tocopherols and lutein in olive oils by LC-MS

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4. Electrochemical detection of tocopherols in vegetable oils by supercritical fluid chromatography equipped with carbon fiber electrodes

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10. Changes of physicochemical properties, oxidative stability and cellular anti-inflammatory potentials for sea-buckthorn pulp oils during refining

Xiaofei Jiang,Wei Li,Shengmin Zhou,Yuanrong Jiang RSC Adv. 2020 10 36678

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